molecular formula C17H19NO5 B4641175 N-(2,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide

N-(2,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide

Cat. No. B4641175
M. Wt: 317.34 g/mol
InChI Key: ZGFLCBUAAAGWLF-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds involves the use of potassium salts of p-methoxybenzyl and 2,4-dimethoxybenzyl N-acetylcarbamate, which serve as equivalents of N-acetamide nucleophiles. These compounds react with alkyl halides and sulfonates to afford substituted products in good yields. The acetyl groups in the substituted products can be removed to afford Moz- and Dmoz-protected amines, showcasing the versatility of the synthesis process for related compounds (Sakai et al., 2022).

Molecular Structure Analysis

Crystal structure analysis is a crucial aspect of understanding the molecular structure of compounds. For instance, the crystal structure of p-methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside provides insights into molecular configurations and intermolecular hydrogen bonds, which are significant for comprehending the structural characteristics of related compounds (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

Chemical reactions such as the catalytic hydrogenation and reductive carbonylation are pivotal for the modification and functionalization of acetamide derivatives. These reactions enable the transformation of nitro compounds to their corresponding amines or acetamides, highlighting the chemical reactivity and potential for synthesis of a variety of related compounds. The use of Pd/C catalysts and conditions optimizing selectivity and yield are examples of the considerations taken in these processes (Zhang Qun-feng, 2008; Vavasori et al., 2023).

Physical Properties Analysis

The physical properties of related compounds can be elucidated through various spectroscopic and analytical techniques, including IR, NMR, and mass spectrometry. These methods provide valuable information on the molecular structure, functional groups, and stability of compounds, which are essential for their application in different fields (Jarrahpour et al., 2006).

Chemical Properties Analysis

Investigations into the chemical properties of acetamide derivatives reveal their reactivity, stability, and interactions with various reagents. For example, the synthesis and characterization of N-(2-hydroxyphenyl)acetamide derivatives and their reactions with methyl(organyl)dichlorosilanes demonstrate the potential for creating heterocyclic compounds with interesting properties (Nikonov et al., 2016).

properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO5/c1-20-12-8-9-13(16(10-12)22-3)18-17(19)11-23-15-7-5-4-6-14(15)21-2/h4-10H,11H2,1-3H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGFLCBUAAAGWLF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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